Cas no 1261483-79-7 (Ethyl 3-(4'-bromo-3'-iodophenyl)propionate)

• Product Name: Ethyl 3-(4'-bromo-3'-iodophenyl)propionate
• CAS No: 1261483-79-7
• MF: C₁₁H₁₂BrIO₂
• MW: 383.020255088806
• CID: 4964513
• Update Time: 2025-06-15

Ethyl 3-(4'-bromo-3'-iodophenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4'-bromo-3'-iodophenyl)propionate

• Inchi： 1S/C11H12BrIO2/c1-2-15-11(14)6-4-8-3-5-9(12)10(13)7-8/h3,5,7H,2,4,6H2,1H3
• InChI Key： ICLKOANNTVWIBW-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)CCC(=O)OCC)Br

Computed Properties

• Exact Mass: 381.90654 g/mol
• Monoisotopic Mass: 381.90654 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 383.02
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3-(4'-bromo-3'-iodophenyl)propionate

Comprehensive Overview of Ethyl 3-(4'-bromo-3'-iodophenyl)propionate (CAS No. 1261483-79-7)

Ethyl 3-(4'-bromo-3'-iodophenyl)propionate (CAS No. 1261483-79-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This bromo- and iodo-substituted phenylpropionate derivative is widely utilized as a key intermediate in the synthesis of complex molecules, particularly in the development of drug candidates and functional materials. Its unique structural features, including the presence of both bromine and iodine atoms, make it a versatile building block for cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in modern organic chemistry.

Recent trends in scientific literature highlight the growing demand for halogenated aromatic compounds like Ethyl 3-(4'-bromo-3'-iodophenyl)propionate. Researchers are increasingly exploring its applications in targeted drug delivery systems and bioactive molecule design. For instance, its role in the synthesis of anticancer agents and anti-inflammatory drugs has been documented in several peer-reviewed studies. The compound's ability to act as a precursor for PET radiotracers (Positron Emission Tomography) is another area of active investigation, aligning with the rising interest in precision medicine and diagnostic imaging technologies.

From a synthetic chemistry perspective, CAS No. 1261483-79-7 offers distinct advantages due to its electron-rich aromatic system and halogen reactivity. These properties facilitate selective functionalization, enabling the creation of diverse molecular architectures. A frequently searched question among chemists is: "How to optimize the yield of Ethyl 3-(4'-bromo-3'-iodophenyl)propionate in Pd-catalyzed reactions?" Recent studies suggest that ligand selection (e.g., XPhos or SPhos) and solvent systems (e.g., toluene/DMF mixtures) critically influence reaction efficiency—a topic widely discussed in organic synthesis forums.

In materials science, this compound contributes to the development of organic semiconductors and liquid crystal displays (LCDs). Its incorporation into π-conjugated systems enhances charge transport properties, a feature highly sought after in flexible electronics and optoelectronic devices. Industry experts often search for terms like "Ethyl 3-(4'-bromo-3'-iodophenyl)propionate supplier" or "high-purity halogenated intermediates", reflecting its commercial relevance in advanced material manufacturing.

Environmental and regulatory considerations are also pivotal. While 1261483-79-7 is not classified as hazardous under major chemical inventories, proper handling protocols for halogenated compounds are emphasized. Laboratories frequently inquire about "safe storage conditions for iodoaromatic esters", with recommendations pointing to amber glass containers under inert atmospheres to prevent degradation. This aligns with the broader industry shift toward green chemistry principles and sustainable synthetic routes.

The future outlook for Ethyl 3-(4'-bromo-3'-iodophenyl)propionate remains promising, particularly in bioconjugation chemistry and small-molecule probe development. As AI-driven drug discovery accelerates, the demand for structurally diverse intermediates like this compound is expected to rise. Its compatibility with high-throughput screening platforms and automated synthesis workflows further solidifies its position as a valuable asset in both academic and industrial settings.